N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C24H24N2O3/c1-3-29-22-13-10-17-7-4-5-9-20(17)23(22)24(28)25-19-11-12-21-18(15-19)8-6-14-26(21)16(2)27/h4-5,7,9-13,15H,3,6,8,14H2,1-2H3,(H,25,28)
• InChI Key: RDGUOQLMSRCVID-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=CC4=C(C=C3)N(CCC4)C(=O)C
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide, also known as ESI-09, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide is a selective inhibitor of the Wnt/β-catenin signaling pathway, which plays a critical role in the regulation of cell proliferation, differentiation, and survival. By inhibiting this pathway, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide can modulate the expression of genes involved in various cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been shown to have a range of biochemical and physiological effects. In models of rheumatoid arthritis and multiple sclerosis, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been shown to reduce inflammation and improve disease symptoms. In models of breast cancer and glioblastoma, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been shown to inhibit tumor growth and induce apoptosis. Additionally, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been shown to have vasodilatory effects in models of hypertension, which may contribute to its potential use in treating cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide is its selectivity for the Wnt/β-catenin signaling pathway, which reduces the potential for off-target effects. Additionally, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been shown to have good pharmacokinetic properties, making it a promising candidate for further development. However, one limitation of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide is its relatively low potency, which may limit its efficacy in certain disease models.

Future Directions

There are several future directions for the study of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide. One potential area of research is the development of more potent analogs of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide that can be used in disease models where higher doses are required. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide and its effects on other signaling pathways. Finally, clinical trials are needed to evaluate the safety and efficacy of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide in humans, which will be critical for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide involves a multi-step process that begins with the reaction of 2-ethoxynaphthalene-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-acetyl-3,4-dihydro-2H-quinoline to form the desired product. The final step involves the purification of the compound using column chromatography.

Scientific Research Applications

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and multiple sclerosis. It has also been shown to have anti-tumor effects in models of breast cancer and glioblastoma. Additionally, N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-ethoxynaphthalene-1-carboxamide has been investigated for its potential use in treating cardiovascular diseases such as atherosclerosis and hypertension.